Cas no 54187-44-9 (N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea)

• Product Name: N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea
• CAS No: 54187-44-9
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 2085807
• PubChem ID: 12789513
• Update Time: 2025-05-23

N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea
• 1-(DICYCLOPROPYLMETHYL)-3-(2-HYDROXYETHYL)UREA
• RILMENIDINE DIHYDROGEN PHOSPHATE IMPURITY A [EP IMPURITY]
• S-11460
• SCHEMBL11637079
• N-(Dicyclopropylmethyl)-N inverted exclamation mark -(2-hydroxyethyl)urea
• Rilmenidine Impurity A
• Urea, N-(dicyclopropylmethyl)-N'-(2-hydroxyethyl)-; N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea; S 11460; N-(dicyclopropylmethyl)-N'-(ss-hydroxyethyl)urea; 1-(Dicyclopropylmethyl)-3-(2-hydroxyethyl)urea; Rilmenidine Dihydrogen Phosphate Imp. A (EP)
• Urea, N-(dicyclopropylmethyl)-N'-(2-hydroxyethyl)-
• 54187-44-9
• BCP25666
• starbld0007487
• VUS84DL494

• Inchi： 1S/C10H18N2O2/c13-6-5-11-10(14)12-9(7-1-2-7)8-3-4-8/h7-9,13H,1-6H2,(H2,11,12,14)
• InChI Key： XWLNIELLXVRNEQ-UHFFFAOYSA-N
• SMILES： O=C(NCCO)NC(C1CC1)C1CC1

Computed Properties

• Exact Mass: 198.136827821Da
• Monoisotopic Mass: 198.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea

N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea (CAS No. 54187-44-9): A Comprehensive Overview

N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea, a compound identified by the CAS registry number 54187-44-9, is a versatile organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines a urea functional group with a dicyclopropylmethyl group and a hydroxyethyl group. The dicyclopropylmethyl moiety contributes to the molecule's stability and hydrophobicity, while the hydroxyethyl group introduces hydrophilic properties, making it suitable for a wide range of applications.

The synthesis of N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea typically involves the reaction of urea with the corresponding isocyanate derivative under controlled conditions. This process ensures high purity and consistency in the final product. Recent advancements in synthetic methodologies have enabled the production of this compound with improved yields and reduced environmental impact, aligning with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea has found significant use in the pharmaceutical industry as an intermediate in drug development. Its ability to form stable complexes with various biomolecules makes it an attractive candidate for drug delivery systems. Additionally, this compound is employed in the synthesis of advanced materials, such as polyurethanes, where its unique properties contribute to enhanced mechanical and thermal stability.

Recent research has explored the potential of N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea in biotechnology applications. Studies have demonstrated its role as a bio-isostere in peptide synthesis, where it mimics the functionality of natural amino acids while offering improved stability and solubility. Furthermore, its application in enzyme inhibition studies has provided valuable insights into its interactions with biological systems.

The chemical and physical properties of N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea make it an ideal candidate for use in industrial processes. Its low toxicity profile and high thermal stability render it suitable for applications in high-temperature environments. Moreover, its compatibility with various solvents facilitates its use in formulation development across multiple industries.

From an environmental perspective, the production and handling of N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea adhere to stringent safety and sustainability standards. Recent studies have focused on optimizing waste management practices during its synthesis to minimize ecological impact. These efforts underscore the commitment to developing eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, N-(Dicyclopropylmethyl)-N'-(2-hydroxyethyl)urea (CAS No. 54187-44-9) stands out as a multifaceted compound with diverse applications across various sectors. Its unique chemical structure, coupled with advancements in synthetic and application-oriented research, positions it as a valuable tool in modern chemistry and materials science.